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Compound of Interest

Compound Name: pantophysin

Cat. No.: B1171461

Welcome to the technical support center for our new pantophysin antibody. This guide is
designed for researchers, scientists, and drug development professionals to ensure successful
validation and application of this antibody in your experiments. Here, you will find
troubleshooting guides, frequently asked questions (FAQSs), detailed experimental protocols,
and supporting data to help you achieve specific and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is pantophysin and where is it expressed?

Al: Pantophysin (also known as Synaptophysin-like protein 1 or SYPL1) is a protein related to
the synaptophysin family. It is a transmembrane protein found in the membranes of small
cytoplasmic transport vesicles.[1][2] Unlike synaptophysin, which is primarily found in
neuroendocrine cells, pantophysin is ubiquitously expressed across a wide variety of tissues
and cell types, playing a general role in vesicular trafficking.[1][3]

Q2: What is the expected molecular weight of pantophysin in a Western blot?

A2: The calculated molecular weight of pantophysin is approximately 28.9 kDa.[1] Depending
on potential post-translational modifications, the observed molecular weight on a Western blot
may vary slightly.

Q3: Which tissues or cell lines can | use as positive and negative controls?
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A3: Based on RNA sequencing and protein expression data, pantophysin is widely expressed.

» Positive Controls: Tissues such as the salivary gland, adrenal gland, rectum, and pancreas
(particularly the exocrine portion) show high levels of expression and are excellent positive
controls.[3][4][5] Many common cell lines also express SYPLL1.

» Negative Controls: While no tissue is completely negative, tissues with lower reported
expression, such as skeletal muscle or liver hepatocytes (note: other liver cells may be
positive), could be used for comparison.[6] For a true negative control, consider using a cell
line in which the SYPL1 gene has been knocked out using CRISPR/Cas9 technology.

Q4: My initial experiments show no signal. What should | do?

A4: For a new antibody, the absence of signal is a common issue that can be resolved through
careful optimization. First, confirm that your positive control is appropriate and known to
express pantophysin. Next, systematically optimize your primary antibody concentration by
performing a titration experiment.[7][8] Also, review your entire protocol, paying close attention
to antigen retrieval methods (for IHC), lysis buffer composition (for WB and IP), and the
compatibility of your secondary antibody.[9]

Data Presentation: Pantophysin (SYPL1) Expression
Levels

The following tables summarize quantitative data on pantophysin (SYPL1) gene and protein
expression across various human tissues and cancer cell lines. This data can help in the
selection of appropriate positive and negative controls for your experiments.

Table 1: SYPL1 RNA Expression in Human Tissues
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Tissue RNA Expression (TPM)* Data Source
Salivary Gland High GTEX[10][11]
Esophagus High GTEX[10][11]
Colon High GTEX[10][11]
Pancreas Medium GTEX[10][11]
Adrenal Gland Medium GTEX[10][11]
Lung Medium GTEX[10][11]
Brain (Cortex) Low GTEX[10][11]
Skeletal Muscle Low GTEX[10][11]
Liver Low GTEX[10][11]

*TPM (Transcripts Per Million) is a normalized measure of gene expression.

Table 2: SYPL1 Protein Abundance in Human Tissues

Tissue Protein Abundance (ppm) Data Source
Saliva Secreting Gland 554 PaxDbl[4]
Rectum 377 PaxDbl[4]
Adrenal Gland 201 PaxDbl[4]
Testis 125 PaxDbl[4]
Pancreas 7.55 (in Macaca mulatta) PaxDb[12]
Liver 25.2 (in Macaca mulatta) PaxDb[12]

Table 3: SYPL1 RNA Expression in Selected Cancer Cell Lines
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RNA Expression

Cell Line Cancer Type Data Source
(TPM)*
) ) ) Human Protein
A-431 Skin Carcinoma High
Atlas[5]
) Human Protein
U-2 OS Bone Osteosarcoma High
Atlas[5]
] ) Human Protein
A-549 Lung Carcinoma Medium
Atlas[5]
) Human Protein
MCF7 Breast Cancer Medium
Atlas[5]
) ) Human Protein
HelLa Cervical Cancer Medium

Atlas[5]

*Expression levels are relative and based on data from the Human Protein Atlas.

Experimental Workflows and Signaling Pathways

The following diagrams illustrate key experimental workflows for antibody validation and the
general pathway in which pantophysin is involved.
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General Antibody Validation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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